![molecular formula C11H11IO2S B3004073 1-(Benzenesulfonyl)-3-iodobicyclo[1.1.1]pentane CAS No. 2503205-92-1](/img/structure/B3004073.png)
1-(Benzenesulfonyl)-3-iodobicyclo[1.1.1]pentane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(Benzenesulfonyl)-3-iodobicyclo[1.1.1]pentane is a compound that can be inferred to have a bicyclic structure based on the name and the related compounds discussed in the provided papers. Although none of the papers directly discuss this compound, they provide insights into similar structures and reactions that can be used to infer properties and synthetic routes for the compound .
Synthesis Analysis
The synthesis of related compounds involves the addition of organolithium reagents to protected amino alcohols, as seen in the synthesis of N-benzenesulfonyl-N,O isopropylidene derivatives of diastereoisomeric aminodiols . This suggests that the synthesis of this compound could potentially involve a similar strategy, where a benzenesulfonyl protecting group is introduced to a bicyclic structure with an iodine substituent.
Molecular Structure Analysis
The molecular structure of this compound is not directly described in the papers. However, the structure of related compounds has been established by 1H NMR spectroscopy and single-crystal X-ray analysis . These techniques could be applied to determine the structure and stereochemistry of this compound.
Chemical Reactions Analysis
The papers do not provide specific reactions for this compound, but they do discuss reactions of similar compounds. For instance, the iodination of 1,3-diphenylbicyclo[1.1.1]pentane to form bis-1,3-(4-iodophenyl)bicyclo[1.1.1]pentane indicates that halogenation reactions are possible with bicyclic structures. This could imply that this compound may also undergo further functionalization through reactions at the iodine site.
Physical and Chemical Properties Analysis
Scientific Research Applications
Synthesis and Chemical Properties
Bicyclo[1.1.1]pentan-1-amine Synthesis : A study demonstrates the use of 1-azido-3-iodobicyclo[1.1.1]pentane, a close derivative of 1-(Benzenesulfonyl)-3-iodobicyclo[1.1.1]pentane, in the synthesis of bicyclo[1.1.1]pentan-1-amine, highlighting its potential as a versatile intermediate (Goh et al., 2014).
Reactivity with t-butyllithium : Research on 1-Iodobicyclo[1.1.1]pentane, another related compound, reveals its clean reaction with t-butyllithium, suggesting potential for metal-halogen exchange processes (Della & Taylor, 1991).
Solvolysis Studies : A study on 1-Bromobicyclo[1.1.1]pentane, similar in structure, demonstrates its faster solvolysis compared to t-butyl bromide, indicating unique solvolytic behavior (Della & Taylor, 1990).
Synthesis of Functionalized Derivatives
Aminoalkylation for Bicyclo[1.1.1]pentan-1-amines : A method has been developed for direct synthesis of 3-alkylbicyclo[1.1.1]pentan-1-amines from [1.1.1]propellane, showcasing the utility of bicyclic structures in synthesizing pharmaceutically relevant amines (Hughes et al., 2019).
Nucleophilic Substitution in Functionalized Derivatives : Research on the nucleophilic substitution of the iodine in 1-substituted 3-iodobicyclo[1.1.1]pentanes sheds light on the reactivity of these compounds under various conditions, important for synthesizing functionalized derivatives (Adcock & Gakh, 1992).
Future Directions
properties
IUPAC Name |
1-(benzenesulfonyl)-3-iodobicyclo[1.1.1]pentane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11IO2S/c12-10-6-11(7-10,8-10)15(13,14)9-4-2-1-3-5-9/h1-5H,6-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUXZMKGCNHKEAF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2(CC1(C2)I)S(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11IO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.